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Compound of Interest

Compound Name: Indium tribromide

Cat. No.: B085924

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic data
associated with the formation of Indium Tribromide (InBrs). The information is compiled from
established chemical databases and literature, offering a core resource for professionals in
research and development.

Core Thermodynamic Data

The formation of Indium Tribromide from its constituent elements in their standard states is an
exothermic process, as indicated by the negative standard enthalpy of formation. The standard
state for Indium (In) is crystalline solid, and for Bromine (Br) is a diatomic liquid (Brz). The
balanced chemical equation for the formation of one mole of solid Indium Tribromide is:

In(s) + 1.5 Brz(I) — InBr3(s)

The key thermodynamic parameters for this reaction at standard conditions (298.15 K and 1
bar) are summarized in the table below.
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Thermodynamic

Symbol Value Units
Parameter
Standard Enthalpy of
) AfH©298 -428.9[1][2] kJ/mol
Formation
Standard Molar
SO 167 J/(mol-K)

Entropy

Standard Gibbs Free
Energy of Formation AfGES298 -419.2 kJ/mol
(Calculated)

Note: The Standard Gibbs Free Energy of Formation was calculated using the equation AG =
AH - TAS, with T = 298.15 K. The entropy value was converted to kJ/(mol-K) for the calculation.

Experimental Protocols

While specific, detailed experimental protocols for the determination of thermodynamic data for
Indium Tribromide formation are often found in primary literature not readily accessible
through general searches, the established method for determining the enthalpy of formation for
such compounds is solution calorimetry.[3]

A general outline of the likely experimental procedure is as follows:

o Calorimeter Calibration: The heat capacity of the calorimeter is determined by a standard
reaction with a known enthalpy change or by electrical calibration.

o Dissolution of Reactants: A precisely weighed amount of pure indium metal is dissolved in a
suitable solvent (e.g., an acidic solution) within the calorimeter, and the heat change is
measured.

o Dissolution of Product: A precisely weighed amount of solid Indium Tribromide is dissolved
in the same solvent system, and the corresponding heat change is measured.

e Reaction of Bromine: The enthalpy change for the reaction of liquid bromine with the solvent
system is also determined.
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e Hess's Law Application: By applying Hess's Law to the thermochemical cycle involving the
dissolution of reactants and products, the standard enthalpy of formation of Indium
Tribromide can be calculated.

The standard entropy is typically determined from heat capacity measurements at low
temperatures down to near absolute zero, often using adiabatic calorimetry.

Visualization of Thermodynamic Relationships

The following diagram illustrates the relationship between the key thermodynamic parameters
for the formation of Indium Tribromide.

Thermodynamic Cycle for InBrs Formation

In(s) + 1.5 Brz(l) AfHE298 = -428.9 kJ/mol TAS =-9.7 kJ/mol
(Reactants in Standard State) (Enthalpy of Formation) (Entropy Contribution)

%pontaneous Formation -TAS

INBr3(s) AfG©298 = -419.2 kJ/mol
(Product in Standard State) (Gibbs Free Energy of Formation)

Click to download full resolution via product page

Figure 1: Relationship between Enthalpy, Entropy, and Gibbs Free Energy for the formation of

Indium Tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085924#thermodynamic-data-for-indium-tribromide-
formation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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